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Compound of Interest

4-0Oxo-1,4-dihydropyridine-2,6-
Compound Name:
dicarboxylic acid hydrate

Cat. No.: B185893

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for chelidamic
acid hydrate, a compound utilized in various research and development applications, including
as a complexing additive in chromatography and a ligand in the synthesis of hybrid
compounds.[1] Adherence to strict safety protocols is crucial when working with this chemical to
mitigate potential risks.

Hazard Identification and Classification

Chelidamic acid hydrate is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact. The compound is an irritant and can
cause damage to the respiratory system with single exposure.[2][3][4]

GHS Hazard Summary

The following table summarizes the Globally Harmonized System (GHS) classification for
chelidamic acid hydrate.
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Specific Target
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Organ Toxicity ) ] )
] cause respiratory  (Exclamation Warning
(Single o
irritation Mark)
Exposure)

Data sourced from multiple safety data sheets.[2][3][4][5]

Physical and Chemical Properties

Understanding the physical and chemical properties of chelidamic acid hydrate is essential for

its safe handling and storage.

Property

Value

Molecular Formula

C7HsNOs - xH20

Molecular Weight 183.12 g/mol (anhydrous basis)[4][5]
Appearance White to pale yellow or brown powder[6][7]
Melting Point 267 °C (decomposes)[3][4]

Solubility Soluble in 1 M NH4OH (50 mg/mL)
Stability Stable under normal conditions[8]

Safe Handling and Storage Protocols
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Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling chelidamic acid hydrate:

Body Part Protective Equipment Specifications
Safety glasses with side- Compliant with OSHA's 29
Eyes/Face shields or chemical safety CFR 1910.133 or European
goggles Standard EN166[2][9]
Ski Chemical-resistant gloves Inspect gloves before use[3][4]
in
(e.g., nitrile) and a lab coat [9]
NIOSH/MSHA-approved Required when engineering
) respirator or European controls are insufficient or
Respiratory ] -
Standard EN 149 approved when handling large quantities
respirator of powder[2][3][4][9]

Engineering Controls

e Work in a well-ventilated area, preferably a chemical fume hood, especially when handling
the powder form to minimize dust inhalation.[2][9]

e Ensure easy access to eyewash stations and safety showers.[9]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][9]

o Keep away from incompatible materials such as strong oxidizing agents.[9]

Experimental Workflow: Safe Handling in a
Laboratory Setting

The following diagram illustrates a generalized workflow for handling chelidamic acid hydrate in
a research environment.
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Standard Laboratory Handling Workflow for Chelidamic Acid Hydrate.
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Detailed Protocol for Safe Handling During a Typical
Experiment

Preparation: Before handling, review the Safety Data Sheet (SDS).[2] Ensure all necessary
PPE is available and in good condition. The work area, typically a fume hood, should be
clean and uncluttered.

Weighing: To minimize dust inhalation, weigh the solid chelidamic acid hydrate within a fume
hood.[2][9] Use appropriate tools to handle the powder and avoid creating dust clouds.

Solution Preparation: When preparing solutions, slowly add the chelidamic acid hydrate to
the solvent to prevent splashing.

Experimental Use: Conduct all experimental procedures involving chelidamic acid hydrate
within a well-ventilated area. Avoid direct contact with the skin and eyes.[2]

Spill Management: In case of a spill, evacuate the area and ensure adequate ventilation.[9]
Wearing appropriate PPE, sweep up the solid material and place it in a sealed container for
disposal.[8]

Waste Disposal: Dispose of waste materials containing chelidamic acid hydrate according to
local, state, and federal regulations.[2]

Decontamination: Thoroughly clean the work area and any equipment used with an
appropriate solvent.

Hygiene: After handling is complete, remove PPE and wash hands thoroughly with soap and
water.[2][9]

First Aid Measures

Immediate and appropriate first aid is crucial in case of accidental exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.[2][8][10]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) . . .
removing contaminated clothing. Get medical

attention if irritation occurs.[2][8][10]

Immediately rinse eyes cautiously with plenty of
water for at least 15 minutes, including under

Eye Contact the eyelids. Remove contact lenses if present
and easy to do. Continue rinsing and seek

immediate medical attention.[2][8][10]

Do NOT induce vomiting. Clean the mouth with
Ingestion water and drink plenty of water afterward. Seek

medical attention if symptoms occur.[2][9][10]

Fire and Explosion Hazard Data

Property Value

Flammability Not flammable under normal conditions.

] o ] Water spray, carbon dioxide (COz), dry
Suitable Extinguishing Media ) )
chemical, or alcohol-resistant foam.[2]

Hazardous Combustion Products Carbon oxides, nitrogen oxides (NOx).[2][8]

Wear a self-contained breathing apparatus

Fire-Fighting Procedures )
(SCBA) and full protective gear.[2][8]

Hazard Relationship and Mitigation

The following diagram illustrates the relationship between the hazards of chelidamic acid
hydrate and the necessary safety measures.
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Relationship Between Hazards and Protective Measures.

This guide is intended to provide essential safety and handling information. Always refer to the
specific Safety Data Sheet (SDS) provided by the supplier for the most detailed and up-to-date
information before working with chelidamic acid hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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